Cas no 91379-75-8 (Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)-)

• Product Name: Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)-
• CAS No: 91379-75-8
• Molecular Formula: C₂₀H₂₈O₅
• Molecular Weight: 348.433326721191
• CID: 804050
• PubChem ID: 3035527

Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)- Properties

Names and Identifiers

• Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)-
• macrocalyxin C
• Kaur-16-en-18-al, 7,12,14-trihydroxy-15-oxo-, (4beta,7alpha,12alpha,14R)-
• DTXSID60919780
• 7,12,14-Trihydroxy-15-oxokaur-16-en-18-al
• 91379-75-8
• (4beta,7alpha,12alpha,14R)-7,12,14-Trihydroxy-15-oxo-kaur-16-en-18-al
• (-)-Amethystonal

• InChIKey： STHPHTFJMBGODJ-NJBUVHOGSA-N
• Inchi： InChI=1S/C20H28O5/c1-10-15-11(22)7-13-19(3)6-4-5-18(2,9-21)12(19)8-14(23)20(13,16(10)24)17(15)25/h9,11-15,17,22-23,25H,1,4-8H2,2-3H3/t11-,12+,13-,14+,15?,17-,18+,19+,20?/m0/s1
• SMILES： CC1(CCCC2(C1CC(C34C2CC(C(C3O)C(=C)C4=O)O)O)C)C=O

Computed Properties

• Exact Mass: 348.193674
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 348.193674
• Heavy Atom Count: 25
• Complexity: 659
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 94.8

Experimental Properties

• LogP: 1.24580
• PSA: 94.83000
• Refractive Index: 1.592
• Boiling Point: 555.4°Cat760mmHg
• Flash Point: 303.7°C
• Density: 1.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids